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Compound of Interest

Compound Name: 2-Ethynyl-3-methylpyridine

Cat. No.: B1282358

Essential Safety and Handling Guide for 2-Ethynyl-
3-methylpyridine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-Ethynyl-3-methylpyridine. The following
procedures are based on established best practices for handling pyridine derivatives.

Hazard Identification and Summary

2-Ethynyl-3-methylpyridine is a hazardous chemical that requires careful handling to
minimize risk. Based on available safety data, the primary hazards include:

o Acute Toxicity: Toxic if swallowed. It is also harmful if it comes into contact with the skin or is
inhaled[1].

« Irritation: Causes skin and serious eye irritation, and may cause respiratory irritation[1].

The GHS classification for this compound includes the pictogram GHS06 (skull and
crossbones) and the signal word "Danger".

Physical and Chemical Properties

A summary of the known quantitative data for 2-Ethynyl-3-methylpyridine is provided below.
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Property Value Source

Empirical Formula CsH7N Sigma-Aldrich

Molecular Weight 117.15 g/mol Sigma-Aldrich

Form Solid Sigma-Aldrich
6.1C (Combustible, acute toxic ) )

Storage Class Sigma-Aldrich
Cat. 3)

Personal Protective Equipment (PPE)

The use of appropriate PPE is the first line of defense against exposure. The following table
summarizes the recommended PPE for various laboratory activities involving 2-Ethynyl-3-
methylpyridine.
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Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety.
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Caption: Workflow for safely handling 2-Ethynyl-3-methylpyridine.

Step-by-Step Handling Procedures

e Preparation:

o Always review the Safety Data Sheet (SDS) before working with 2-Ethynyl-3-
methylpyridine.

o Ensure that a safety shower and eyewash station are readily accessible.[5]

o Don the appropriate PPE as outlined in the table above. For routine handling, this includes
safety goggles, a lab coat, and compatible gloves.[2]
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Engineering Controls:

o All work with 2-Ethynyl-3-methylpyridine should be conducted in a properly functioning
chemical fume hood to minimize inhalation exposure.[2][5]

o Use spark-proof tools and ensure proper grounding of equipment to prevent static
discharge.[4][5]

Handling:

[¢]

Avoid contact with skin and eyes.[8]

[¢]

Do not breathe vapors or dust.[4]

[e]

When weighing or transferring the solid, do so in a fume hood to prevent inhalation of
dust.

[e]

Keep the container tightly closed when not in use.[5][9]
Storage:

o Store 2-Ethynyl-3-methylpyridine in a cool, dry, and well-ventilated area away from heat,
sparks, and open flames.[2][9]

o Keep the container tightly closed and clearly labeled.[2][5]

o Store away from incompatible materials such as strong oxidizers and acids.[6]
Decontamination:

o After handling, wipe down the work area with an appropriate solvent.

o Wash hands thoroughly with soap and water after removing gloves.[3]

Disposal Plan

All waste containing 2-Ethynyl-3-methylpyridine, including contaminated consumables (e.g.,
gloves, pipette tips) and spill cleanup materials, must be treated as hazardous waste.
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e Waste Collection:
o Collect all waste in a clearly labeled, sealed, and compatible container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste protocol.[9]

e Waste Storage:

o Store the waste container in a designated, well-ventilated, and cool area away from
incompatible materials.[5]

e Disposal:

o Dispose of the hazardous waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.[10]

Emergency Procedures
Spill Response

e Small Spills (within a fume hood):

Alert others in the immediate area.

o

[¢]

Contain the spill using an inert absorbent material such as sand or vermiculite. Do not use
combustible materials.[5]

[¢]

Carefully collect the absorbed material into a sealed container for hazardous waste
disposal.

[¢]

Decontaminate the spill area with a suitable solvent, followed by washing with soap and
water.[5]

e Large Spills:

o Evacuate the immediate area and alert colleagues.[5]

o Contact your institution's emergency response team or safety officer.
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o Ensure the area is well-ventilated.

First Aid Measures

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. Seek immediate medical attention.[2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek immediate medical attention.[2][7]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Ethynyl-3-
methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282358#personal-protective-equipment-for-
handling-2-ethynyl-3-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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